Cas no 139503-14-3 (2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6-iodo-1-methyl-)

• Product Name: 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6-iodo-1-methyl-
• CAS No: 139503-14-3
• MF: C₉H₈INO₂
• MW: 289.069794654846
• CID: 1273074
• Update Time: 2024-08-04

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6-iodo-1-methyl-

• Inchi： 1S/C9H8INO2/c1-11-8-3-2-7(10)4-6(8)5-13-9(11)12/h2-4H,5H2,1H3
• InChI Key： QUCPELHAPYCSAA-UHFFFAOYSA-N
• SMILES： N1(C)C2=CC=C(I)C=C2COC1=O

Computed Properties

• Exact Mass: 288.95954

Experimental Properties

• Density: 1.842±0.06 g/cm3(Predicted)
• Boiling Point: 348.3±42.0 °C(Predicted)
• PSA: 29.54
• pka: -0.08±0.20(Predicted)